Cas no 333312-07-5 (6-Methylthieno2,3-bquinoline-2-carboxylic acid)

6-Methylthieno[2,3-b]quinoline-2-carboxylic acid is a heterocyclic compound featuring a fused thienoquinoline core with a carboxylic acid functional group at the 2-position and a methyl substituent at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The carboxylic acid moiety allows for further derivatization, enabling the development of targeted molecules for medicinal chemistry applications. Its rigid polycyclic framework may contribute to enhanced binding affinity in bioactive compounds. The compound’s well-defined structure and functional group compatibility support its use in the design of novel therapeutic agents or materials with tailored properties.

6-Methylthieno2,3-bquinoline-2-carboxylic acid structure

333312-07-5 structure

Product Name:6-Methylthieno2,3-bquinoline-2-carboxylic acid

CAS No:333312-07-5

MF:C₁₃H₉NO₂S

MW:243.281061887741

CID:1461292

PubChem ID:844186

Update Time:2025-07-20

6-Methylthieno2,3-bquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Thieno[2,3-b]quinoline-2-carboxylic acid, 6-methyl-
- 6-Methyl-thieno[2,3-b]quinoline-2-carboxylic acid
- 6-methylthieno[2,3-b]quinoline-2-carboxylicacid
- VS-07202
- 333312-07-5
- CS-0314892
- BBL022438
- CCG-115467
- STK278372
- WAY-298090
- AKOS000300183
- 6-methylthieno[2,3-b]quinoline-2-carboxylic acid
- AG-690/40752007
- 6-Methylthieno2,3-bquinoline-2-carboxylic acid
- MDL： M183782
- Inchi： 1S/C13H9NO2S/c1-7-2-3-10-8(4-7)5-9-6-11(13(15)16)17-12(9)14-10/h2-6H,1H3,(H,15,16)
- InChI Key： AOIWGCFOISZHHK-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC2C1=NC1C=CC(C)=CC=1C=2

Computed Properties

Exact Mass: 243.03547
Monoisotopic Mass: 243.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 78.4Å²

Experimental Properties

PSA: 50.19

6-Methylthieno2,3-bquinoline-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-Methylthieno2,3-bquinoline-2-carboxylic acid Pricemore >>

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